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Compound of Interest

Compound Name: Anthranilic acid

cat. No.: B10759529

The safe and compliant disposal of anthranilic acid is critical for ensuring personnel safety
and environmental protection. This guide provides detailed, step-by-step procedures for
researchers, scientists, and drug development professionals to manage anthranilic acid
waste, from initial handling to final disposal. Adherence to these protocols is essential to
minimize risks and comply with regulatory standards.

Immediate Safety and Handling Precautions

Before handling anthranilic acid, it is crucial to be aware of its potential hazards and the
necessary personal protective equipment (PPE). Anthranilic acid can cause serious eye
irritation and damage.[1]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear protective goggles or a face shield.[2]

Hand Protection: Use appropriate chemical-resistant gloves.[2]

Body Protection: Wear suitable protective clothing to prevent skin contact.[3]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[4]

Always handle anthranilic acid in a well-ventilated area, such as a fume hood, to minimize the
risk of inhalation.[3][5] Ensure that eyewash stations and safety showers are readily accessible.

[6]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b10759529?utm_src=pdf-interest
https://www.benchchem.com/product/b10759529?utm_src=pdf-body
https://www.benchchem.com/product/b10759529?utm_src=pdf-body
https://www.benchchem.com/product/b10759529?utm_src=pdf-body
https://www.benchchem.com/product/b10759529?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/18708m.pdf
https://archpdfs.lps.org/Chemicals/Anthranilic%20Acid.pdf
https://archpdfs.lps.org/Chemicals/Anthranilic%20Acid.pdf
https://www.brecklandscientific.co.uk/user/MSDS/S0001022.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/anthranilic%20acid.pdf
https://www.benchchem.com/product/b10759529?utm_src=pdf-body
https://www.brecklandscientific.co.uk/user/MSDS/S0001022.pdf
http://chem.pharmacy.psu.ac.th/chemical/msds/anthranilic%20acid.pdf?session=R3LCaNKQ23I3xvppchs2S2tqqd7Z7uRKbD3f2ELcP5Q.&csrf_name=csrf616753d48febe&csrf_value=038644fcd9380ea21bedbcfdc3e66613
https://pim-resources.coleparmer.com/sds/83188.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10759529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Quantitative Safety Data

Understanding the toxicological profile of anthranilic acid is essential for appreciating the
importance of proper handling and disposal.

Metric Value Species Reference
Oral LD50 5410 mg/kg Rat [11[3]1[5][6]
Oral LD50 1400 mg/kg Mouse [11[5][6]
EC50 (48 hr) 85-85.7 mg/L Daphnia [2][7]

LD50 (Lethal Dose, 50%): The dose of a substance that is lethal to 50% of a test population.
EC50 (Effective Concentration, 50%): The concentration of a substance that produces a
specified effect in 50% of a test population.

Step-by-Step Disposal Procedures

The proper disposal of anthranilic acid waste must be conducted in compliance with all
federal, state, and local regulations.[6][8] It is classified as a hazardous or special waste and
must not be disposed of with municipal garbage or poured down the drain.[1][3][7][9]

Procedure for Unused or Waste Anthranilic Acid

» Containerization: Place the waste anthranilic acid into its original container or a clearly
labeled, sealed container suitable for hazardous waste.[3][7] Do not mix with other waste
streams.

o Labeling: Ensure the container is accurately labeled with "Hazardous Waste" and the
chemical name "Anthranilic Acid."

o Storage: Store the sealed container in a designated, cool, dry, and well-ventilated hazardous
waste accumulation area, away from incompatible materials like strong oxidizing agents and
bases.[2][6][9]

o Professional Disposal: Arrange for collection by a licensed hazardous waste disposal
company.[3][7] Provide the company with the Safety Data Sheet (SDS) for anthranilic acid.
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Procedure for Contaminated Materials and Empty
Containers

o Contaminated Materials: Any materials, such as gloves, absorbent paper, or lab coats, that
are contaminated with anthranilic acid must be treated as hazardous waste. Place these
items in a sealed and labeled bag or container for disposal by a licensed professional.[7][10]

o Empty Containers:
o Thoroughly decontaminated containers may be recycled.[7]

o Containers that are not fully decontaminated must be treated as hazardous waste and
disposed of through a licensed waste disposal company.[7]

Experimental Protocol: Spill Cleanup

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

Methodology for Small Spills

This protocol is adapted from NOAA's Chemical Hazard Response Information System.[10]

o Evacuate and Secure: Immediately alert others in the area and restrict access. Remove all
sources of ignition.[5][10]

o Don PPE: Before cleanup, put on the appropriate personal protective equipment, including
gloves, eye protection, and a respirator if necessary.[4]

o Dampen the Spill: Carefully dampen the solid spill material with 60-70% ethanol to prevent
dust from becoming airborne.[10]

» Transfer Material: Using a scoop or shovel, transfer the dampened material into a suitable,
labeled container for hazardous waste.[5][10]

e Final Cleanup: Use absorbent paper dampened with 60-70% ethanol to wipe up any
remaining material.[10]
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o Decontaminate: Wash the spill area with a soap and water solution.[10]

o Package Waste: Seal the absorbent paper and any contaminated clothing in a vapor-tight
plastic bag for disposal as hazardous waste.[10]

o Ventilate: Ensure the area is well-ventilated after the cleanup is complete.[2]

Workflow for Anthranilic Acid Disposal

The following diagram illustrates the decision-making process for the proper disposal of
anthranilic acid waste.
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Identify Anthranilic Acid Waste
(Unused chemical, spill debris,
contaminated labware)

Is it a spill?

Follow Spill Cleanup Protocol
- Don appropriate PPE No

- Dampen with 60-70% ethanol (e.g., unused product)

- Collect in sealed container

Package and Label Waste
- Use designated hazardous waste containers
- Label clearly: 'Hazardous Waste,
Anthranilic Acid'

Store in Designated Area
- Cool, dry, well-ventilated
- Away from incompatible materials

Arrange Professional Disposal
- Contact licensed waste disposal company
- Provide SDS

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of anthranilic acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Proper Disposal of Anthranilic Acid: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10759529#anthranilic-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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